Cas no 1700-02-3 (2,4-Dichloro-6-phenyl-1,3,5-triazine)

• Product Name: 2,4-Dichloro-6-phenyl-1,3,5-triazine
• CAS No: 1700-02-3
• MF: C₉H₅Cl₂N₃
• MW: 226.062099218369
• MDL: MFCD00047340
• CID: 41830
• PubChem ID: 15549
• Update Time: 2025-10-29

2,4-Dichloro-6-phenyl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-phenyl-1,3,5-triazine
• 1,3,5-TRIAZINE-2,4-DICHLORO, 6-PHENYL-
• 2,4-dichloro-6-phenyl-[1,3,5]triazine
• 2,4-dichloro-6-phenyltriazine
• 2-phenyl-4,6-dichloro-1,3,5-triazine
• 2-phenyl-4,6-dichloro-s-triazine
• 6-phenyl-2,4-dichloro-triazine
• Dichlor-phenyl-[1,3,5]triazin
• EINECS 216-928-6
• s-Triazine,2,4-dichloro-6-phenyl- (6CI,7CI,8CI)
• 2,4-Dichloro-6-phenyl-1,3,5-s-triazine
• 2,4-Dichloro-6-phenyl-s-triazine
• 2-Phenyl-4,6-dichlorotriazine
• 6-Phenyl-2,4-dichloro-s-triazine
• NSC 51871
• 4,6-DICHLORO-2-PHENYL TRIAZINE
• Dichloro-6-phenyl-1,3,5-triazine
• 2,4-Dichloro-Phenyl-1,3,5-Triazine
• 6-PHENYL-1,3,5-TRIAZINE-2,4-DICHLORO
• 4,6-Dichloro-2-phenyl-1,3,5-triazine
• LABOTEST-BB LT00044422
• 1,3,5-Triazine, 2,4-dichloro-6-phenyl-
• NSC51871
• 1,3,5-Triazine-2,4-dichloro,6-Phenyl-
• N15020UDY0
• AMY11072
• DTXSID50168780
• 1,5-Triazine, 2,4-dichloro-6-phenyl-
• GS-3293
• SCHEMBL782301
• Q27284372
• 2 pound not4-Dichloro-6-phenyl-1 pound not3 pound not5-triazine
• Appolo-113
• MFCD00047340
• NSC-51871
• 1,3,5-riazine, 2,4-ichloro-6-henyl-
• SB73685
• NS00025575
• S-TRIAZINE, 2,4-DICHLORO-6-PHENYL-
• SY047026
• UNII-N15020UDY0
• AKOS014984738
• CS-W019833
• FT-0660259
• EN300-344687
• 1700-02-3
• AC-22501
• D4805
• A811155
• Z1267671495
• W-109698
• DB-064763
• DTXCID0091271
• FD140309

• MDL： MFCD00047340
• Inchi： 1S/C9H5Cl2N3/c10-8-12-7(13-9(11)14-8)6-4-2-1-3-5-6/h1-5H
• InChI Key： AMEVJOWOWQPPJQ-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(C2C=CC=CC=2)N=1)Cl

Computed Properties

• Exact Mass: 224.98600
• Monoisotopic Mass: 224.9860526 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.7
• Molecular Weight: 226.06
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White powder
• Density: 1.428
• Melting Point: gt. 119.0 to 123.0 deg-C
• Boiling Point: 136°C/1mmHg(lit.)
• Flash Point: 244.9 °C
• Refractive Index: 1.61
• PSA: 38.67000
• LogP: 2.84540

2,4-Dichloro-6-phenyl-1,3,5-triazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2,4-Dichloro-6-phenyl-1,3,5-triazine

Professional Introduction to 2,4-Dichloro-6-phenyl-1,3,5-triazine (CAS No. 1700-02-3)

2,4-Dichloro-6-phenyl-1,3,5-triazine, identified by the Chemical Abstracts Service Number (CAS No.) 1700-02-3, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the triazine family, characterized by a three-membered ring containing three nitrogen atoms. The presence of chlorine substituents at the 2 and 4 positions, along with a phenyl group at the 6 position, imparts unique reactivity and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 2,4-Dichloro-6-phenyl-1,3,5-triazine (CAS No. 1700-02-3) enables it to participate in various chemical transformations, including nucleophilic substitution reactions, which are pivotal in constructing more complex molecular architectures. Its chlorinated nature enhances its utility as a building block in the synthesis of agrochemicals, dyes, and pharmaceuticals. In recent years, the compound has been explored for its potential applications in medicinal chemistry due to its ability to serve as a precursor for biologically active molecules.

One of the most compelling aspects of 2,4-Dichloro-6-phenyl-1,3,5-triazine is its versatility in serving as a scaffold for drug discovery. Researchers have leveraged its scaffold to develop novel compounds with antimicrobial, antiviral, and anticancer properties. The phenyl group at the 6-position provides a site for further functionalization, allowing chemists to tailor the molecule's pharmacokinetic and pharmacodynamic profiles. This adaptability has made it a focal point in academic and industrial research laboratories aiming to identify next-generation therapeutic agents.

Recent studies have highlighted the compound's role in the development of inhibitors targeting specific biological pathways. For instance, derivatives of 2,4-Dichloro-6-phenyl-1,3,5-triazine (CAS No. 1700-02-3) have been investigated for their potential to modulate enzymes involved in inflammation and oxidative stress. These pathways are implicated in various chronic diseases, making such compounds promising candidates for further clinical investigation. The ability to fine-tune the structure of these derivatives allows researchers to optimize their binding affinity and selectivity against target proteins.

The synthesis of 2,4-Dichloro-6-phenyl-1,3,5-triazine (CAS No. 1700-02-3) typically involves multi-step organic reactions that highlight modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. These innovations are critical in aligning with global efforts toward green chemistry principles. Additionally, computational modeling techniques have been employed to predict the reactivity and stability of derivatives before experimental synthesis.

In the realm of agrochemicals, 2,4-Dichloro-6-phenyl-1,3,5-triazine (CAS No. 1700-02-3) has been utilized as an intermediate in the production of herbicides and fungicides. Its structural features contribute to its efficacy by interfering with essential metabolic processes in pests and weeds. However, like many agricultural chemicals derived from similar scaffolds (long-tail keyword: *triazine-based agrochemicals*), careful consideration must be given to environmental impact and resistance management strategies.

The pharmacological potential of 2,4-Dichloro-6-phenyl-1,3,5-triazine extends beyond antimicrobial applications. Emerging research suggests that modifications at the chloro or phenyl positions can yield compounds with enhanced activity against resistant bacterial strains or improved bioavailability profiles for oral administration. Such discoveries underscore the importance of continued exploration into this chemical space.

From a regulatory perspective (long-tail keyword: *regulatory considerations for triazine derivatives*), compounds like 2,4-Dichloro-6-phenyl-1,3,5-triazine (CAS No. 1700-02-3) must undergo rigorous safety assessments before commercialization or clinical use. Collaborative efforts between academia and industry are essential to ensure that these compounds meet stringent quality standards while minimizing potential risks associated with their use.

The future directions for research on 2,4-Dichloro-6-phenoxybenzoic acid derivative CAS No 40879820, including related triazines such as our focus here (2,4-dichloro-(long-tail keyword: *chlorinated triazines*)), will likely emphasize innovative synthetic strategies and interdisciplinary approaches combining chemistry with biology (*long-tail keyword: *biocatalysis-driven drug discovery*). By integrating these methodologies (long-tail keyword: *multidisciplinary research frameworks*), scientists can accelerate the discovery pipeline while adhering to sustainable practices.

In conclusion,2,4-dichlorophenol CAS No 90672545, among other related compounds (*long-tail keyword: *triazine derivatives overview*), represents a cornerstone in modern chemical synthesis and drug development programs (long-tail keyword: *pharmaceutical intermediates landscape*). Its unique structural attributes offer unparalleled opportunities for innovation across multiple sectors—from medicine (*long-tail keyword: *medicinal chemistry innovations*) to agriculture (*long-tail keyword: *agrochemical applications*)—while necessitating ongoing advancements in synthetic efficiency (*long-tail keyword: *green chemistry initiatives*) and regulatory compliance (*long-tail keyword: *drug safety protocols*).